1-(4-Fluorobenzyl)-4-piperidone

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 1-[(4-fluorophenyl)methyl]piperidin-4-one
• InChI: InChI=1S/C12H14FNO/c13-11-3-1-10(2-4-11)9-14-7-5-12(15)6-8-14/h1-4H,5-9H2
• InChI Key: SQMIXHCJWRQFCT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)CC2=CC=C(C=C2)F

Description

1-(4-Fluorobenzyl)-4-piperidone is a useful research compound. Its molecular formula is C12H14FNO and its molecular weight is 207.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 10 mmol of piperidin-4-one hydrochloride monohydrate and 20 mmol of triethylamine, dissolved in dichloromethane, there are slowly added 10 mmol of 4-fluorobenzyl chloride; the reaction mixture is then heated at reflux of the solvent for 48 hours, with vigorous stirring. After returning to ambient temperature, water is added and then, after separation of the phases, the organic phase is dried, filtered and concentrated in vacuo to yield the expected product in the form of an orange oil.